Cas no 2228470-40-2 (2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}ethane-1-thiol)

2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}ethane-1-thiol structure
2228470-40-2 structure
Product Name:2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}ethane-1-thiol
CAS No:2228470-40-2
MF:C11H20S
MW:184.341502189636
CID:5600319
PubChem ID:165616528
Update Time:2023-11-25

2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

    • EN300-1810134
    • 2228470-40-2
    • 2-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}ethane-1-thiol
    • 2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}ethane-1-thiol
    • Inchi: 1S/C11H20S/c1-11(2)9-4-3-8(5-6-12)10(11)7-9/h8-10,12H,3-7H2,1-2H3
    • InChI Key: POURPHWJUCGYTO-UHFFFAOYSA-N
    • SMILES: SCCC1CCC2CC1C2(C)C

Computed Properties

  • Exact Mass: 184.12857181g/mol
  • Monoisotopic Mass: 184.12857181g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 1Ų

2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}ethane-1-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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